Cas no 6068-72-0 (4-Cyanobenzoyl chloride)

• Product Name: 4-Cyanobenzoyl chloride
• CAS No: 6068-72-0
• Molecular Formula: C₈H₄ClNO
• Molecular Weight: 165.5765
• MDL: MFCD00001822
• CID: 46381
• PubChem ID: 80172

4-Cyanobenzoyl chloride Properties

Names and Identifiers

• 4-Cyanobenzoyl chloride
• 4-Cyan-benzoic acid chloride
• 4-(Chlorocarbonyl)benzonitrile
• 4-cyanpbenzoyl chloride
• isocyanobenzoic chloride
• para-cyanobenzoyl chloride
• p-CN-Ph-COCl
• p-cyanobenzoyl chloride
• 4-Cyanobenzoylchloride
• 4-Cyano-benzoyl chloride
• Benzoyl chloride, 4-cyano-
• 2577FDE7A8
• 4cyanobenzoyl chloride
• 4-cyano-benzoylchloride
• 4-cyanobenzoyl-chloride
• 4-cyanobenzoic acid chloride
• USEDMAWWQDF
• Benzoyl chloride, p-cyano-
• 6068-72-0
• MFCD00001822
• EINECS 228-005-5
• Q27253923
• CS-M3566
• AKOS008901131
• F2146-0388
• A832843
• F16199
• FT-0618300
• CHEBI:184302
• 4-Cyanobenzoyl chloride, 98%
• UNII-2577FDE7A8
• USEDMAWWQDFMFY-UHFFFAOYSA-N
• NS00034431
• SCHEMBL1950
• EN300-1262985
• DTXSID80209493
• STR02292
• DB-053689
• DTXCID00131984

• MDL： MFCD00001822
• InChIKey： USEDMAWWQDFMFY-UHFFFAOYSA-N
• Inchi： 1S/C8H4ClNO/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4H
• SMILES： ClC(C1C([H])=C([H])C(C#N)=C([H])C=1[H])=O
• BRN： 386729

Computed Properties

• Exact Mass: 164.99800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.998
• Heavy Atom Count: 11
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.9

Experimental Properties

• LogP: 1.93728
• PSA: 40.86000
• Refractive Index: 1.5430 (estimate)
• Water Partition Coefficient: Reacts with water.
• Boiling Point: 110°C/2mmHg(lit.)
• Melting Point: 68-70 °C (lit.)
• Flash Point: 128.9 °C
• Color/Form: Beige crystal
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Density: 1.2744 (rough estimate)

4-Cyanobenzoyl chloride Security Information

• Symbol:
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S24/25
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Prompt：dangerous
• Storage Condition：Store long-term at 2-8°C
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：10-21

4-Cyanobenzoyl chloride Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives